20-(Carboxymethyl)-6-methoxy-2,5,17-trimethyldocosa-2,4,8,10,14,18,20-heptaenedioic acid

• IUPAC Name: 20-(carboxymethyl)-6-methoxy-2,5,17-trimethyldocosa-2,4,8,10,14,18,20-heptaenedioic acid
• InChI: InChI=1S/C28H38O7/c1-21(15-18-24(19-26(29)30)20-27(31)32)13-11-9-7-5-6-8-10-12-14-25(35-4)22(2)16-17-23(3)28(33)34/h6,8-12,15-19,21,25H,5,7,13-14,20H2,1-4H3,(H,29,30)(H,31,32)(H,33,34)
• InChI Key: SHCXABJSXUACKU-UHFFFAOYSA-N
• Canonical SMILES: CC(CC=CCCC=CC=CCC(C(=CC=C(C)C(=O)O)C)OC)C=CC(=CC(=O)O)CC(=O)O
• Molecular Formula: C28H38O7
• Molecular Weight: 486.6 g/mol

Description

20-(Carboxymethyl)-6-methoxy-2,5,17-trimethyldocosa-2,4,8,10,14,18,20-heptaenedioic acid is a useful research compound. Its molecular formula is C28H38O7 and its molecular weight is 486.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

Vascular Actions and Vasoconstriction

20-Carboxyeicosatetraenoic acid (20-COOH-AA), a metabolite of 20-hydroxyeicosatetraenoic acid (20-HETE), demonstrates significant activity in vascular biology, particularly in cerebral circulation. It contributes to vasoconstriction, a critical process in regulating blood flow and pressure. This compound is produced in cerebral microvascular smooth muscle and endothelium and involves the catalytic action of alcohol dehydrogenase 4 (ADH4) (Collins et al., 2005). Moreover, other studies have explored the structural requirements for the vasoconstrictor response to similar compounds, which informs the understanding of how these molecules interact with vascular tissues (Alonso‐Galicia et al., 1999).

Ion Transport and Extraction

This compound has also been implicated in the active and competitive transport of alkali metal ions through liquid membranes. It is part of a group of ω-hydroxy carboxylic acids used as carriers for this purpose, demonstrating the compound's utility in biochemical transport processes (Yamaguchi et al., 1988).

Polymerization and Chemical Synthesis

In the field of polymer science and chemical synthesis, derivatives of similar long-chain fatty acids have been used. For instance, they are utilized in the production of polyesters and other polymers, which are valuable in various industrial applications (Furst et al., 2013).

Role in Biological Processes

20-HETE, a related compound, plays a crucial role in various biological processes, such as vascular reactivity, inflammation, and angiogenesis. Understanding the actions of these compounds in the vascular system can provide insights into their broader biological roles and potential therapeutic applications (Hoopes et al., 2015).

Medicinal Chemistry and Drug Design

In medicinal chemistry, the structural analogs of these compounds have been synthesized for various applications, including as potential therapeutic agents. For example, the total synthesis of Adda, a unique C20 amino acid found in cyanobacterial hepatotoxins, highlights the role of these compounds in drug design and development (Namikoshi et al., 1989).